Cas no 34123-59-6 (Isoproturon)

• Product Name: Isoproturon
• CAS No: 34123-59-6
• Molecular Formula: C₁₂H₁₈N₂O
• Molecular Weight: 206.28412
• MDL: MFCD00078684
• CID: 54190
• PubChem ID: 24862188

Isoproturon Properties

Names and Identifiers

• 3-(4-Isopropylphenyl)-1,1-dimethylurea
• N-(4-Isopropylphenyl)-N',N'-dimethyl urea
• Alon
• Arelon
• Graminon
• Tolkan
• Isoproturon W.P.
• Isoproturon solution
• 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea
• Isoproturon
• 3-p-cumenyl-1,1-dimethylurea
• Arelon R
• Belgran
• N,N-dimethyl-N’-[4-(1-methylethyl)phenyl]urea
• N,N-dimethyl-N’-[4-(propan-2-yl)phenyl]urea
• Nocilon
• Zodiac TX
• N,N-Dimethyl-N'-(4-(1-methylethyl)phenyl)urea
• 3,3-dimethyl-1-[4-(propan-2-yl)phenyl]urea
• Iprofile
• AKOS002959799
• N-4-Isopropylphenyl-N,N-dimethylurea
• N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]urea
• Isoproturon, PESTANAL(R), analytical standard
• CHEBI:6049
• HSDB 6689
• 35689 R.P.
• CS-0013926
• A822082
• FT-0613679
• IP50
• CL 12150
• DPX 6774
• Urea, N,N-dimethyl-N'-(4-(1-methylethyl)phenyl)-
• ISOPROTURON [MI]
• H10431
• CHEMBL2251591
• N'-(4-Isopropylphenyl)-N,N-dimethylurea
• EINECS 251-835-4
• N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff
• 4-isopropylphenyl-N',N'-dimethylurea
• J-019459
• N-(Isopropyl-4-phenyl)-N',N'-dimethyluree [French]
• Isoproturon 100 microg/mL in Acetonitrile
• SCHEMBL62200
• BRN 2214033
• CAS-34123-59-6
• Isoproturon [BSI:ISO]
• HY-B1859
• DTXCID9022077
• Urea, N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-
• NS00000260
• Tolken
• Isoproturon 10 microg/mL in Acetonitrile
• Protugan
• NCGC00255738-01
• 1007461-76-8
• GS-3581
• Urea, 3-p-cumenyl-1,1-dimethyl-
• HOE 16410
• N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]Urea labeled with deuterium
• UNII-66066K098P
• N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff [German]
• FT-0670547
• Tox21_301329
• N-(4-Isopropylphenyl)-N',N'-dimethylurea
• 34123-59-6
• Isoproturon [ISO]
• 1,1-dimethyl-3-(p-isopropylphenyl)-urea
• I0843
• Hytane 500L
• N-(Isopropyl-4-phenyl)-N',N'-dimethyluree
• MFCD00078684
• 3-(4-isopropylphenyl)-1,1-dimethyl-urea
• 3-(4-isopropylphenyl)-1,1-dimethyl-urea;Isoproturon
• CGA-18731
• Isoproturon, analytical standard
• Q2184565
• Urea, 1,1-dimethyl-3-(p-isopropylphenyl)-
• IP 50
• 1,1-dimethyl-3-[4-(propan-2-yl)phenyl]urea
• DTXSID1042077
• IPU Stefes
• IP-Flo
• 66066K098P
• N-(Isopropyl-4-phenyl)-N',N'-dimethyluree (French)
• isoproturon-50
• 1,1-dimethyl-3-(4-(propan-2-yl)phenyl)urea
• DB-048570
• isoproturon (ISO);3-(4-isopropylphenyl)-1,1-dimethylurea
• N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff (German)
• N'-(4-(1-methylethyl)phenyl)-N,N-dimethylurea

• MDL： MFCD00078684
• InChIKey： PUIYMUZLKQOUOZ-UHFFFAOYSA-N
• Inchi： 1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
• SMILES： CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
• BRN： 2214033

Computed Properties

• Exact Mass: 206.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.141913
• Heavy Atom Count: 15
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 32.3

Experimental Properties

• LogP: 2.97650
• PSA: 32.34000
• Merck: 5218
• Refractive Index: 1.4760 (estimate)
• Boiling Point: 345.15°C (rough estimate)
• Melting Point: 156.0 to 160.0 deg-C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: White odorless powder
• Solubility: Soluble in most organic solvents, water
• λmax: 240(H2O)(lit.)
• Density: 1.16

Isoproturon Security Information

• Symbol:
• RTECS：YT0170000
• WGK Germany：3
• Safety Term：S36/37;S60;S61
• Safety Instruction： S36/37-S60-S61-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R40; R50/53
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H351,H410
• Warning Statement： P273,P281,P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 40-50/53
• Signal Word：Warning
• Toxicity：LD50 in mice, rats (mg/kg): 3350, 3600 orally (Thizy, 1972)
• HazardClass：9

Isoproturon Customs Data

• HS CODE：2924299039
• Customs Data：

  China Customs Code:

  2924299039

  Overview:

  2924299039 Acetochlor\Isoproturon\Isoproturon, etc. [including metolachlor\Isobutachlor].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2924299039. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:S(import or export registration certificate for pesticides). MFN tariff:6.5%. General tariff:30.0%